1-[4-(Thiophene-3-carbonyl)piperazin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(thiophene-3-carbonyl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C12H14N2O2S/c1-2-11(15)13-4-6-14(7-5-13)12(16)10-3-8-17-9-10/h2-3,8-9H,1,4-7H2
• InChI Key: HYSYJANOXHIVEU-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCN(CC1)C(=O)C2=CSC=C2
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

“1-[4-(Thiophene-3-carbonyl)piperazin-1-yl]prop-2-en-1-one” is a compound that contains a thiophene ring, which is a five-membered ring made up of one sulfur atom and four carbon atoms. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Scientific Research Applications

Anti-Inflammatory Properties

. .

Anti-Psychotic Applications

. .

Anti-Arrhythmic Properties

.

Anti-Anxiety Applications

.

Anti-Fungal Properties

. Among all the synthesized derivatives, compound 12 showed a greater inhibitory effect against the organisms used, particularly against B. subtilis, E. coli, P. vulgaris, and S. .

Antioxidant Properties

.

Anti-Mitotic Properties

.

Anti-Cancer Properties

. .

Mechanism of Action

Target of Action

Thiophene-based analogs have been reported to exhibit a variety of pharmacological properties such as anticancer , anti-inflammatory , antimicrobial , antihypertensive , and anti-atherosclerotic properties .

Mode of Action

It’s known that thiophene derivatives play a vital role in medicinal chemistry to improve advanced compounds with a variety of biological effects .

Biochemical Pathways

Thiophene derivatives are known to interact with various biochemical pathways due to their diverse pharmacological properties .

Result of Action

Thiophene derivatives are known to exhibit a variety of pharmacological properties , suggesting that they can have diverse molecular and cellular effects.